Cas no 108191-10-2 (Benzamide, 4-(methylamino)-N-(1-phenylethyl)-)

Benzamide, 4-(methylamino)-N-(1-phenylethyl)- structure
108191-10-2 structure
Product Name:Benzamide, 4-(methylamino)-N-(1-phenylethyl)-
CAS No:108191-10-2
MF:C16H18N2O
MW:254.326923847198
CID:1184890
PubChem ID:13795754
Update Time:2025-04-20

Benzamide, 4-(methylamino)-N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-(methylamino)-N-(1-phenylethyl)-
    • 4-(methylamino)-N-(1-phenylethyl)benzamide
    • AKOS006054150
    • CHEMBL19942
    • DTXSID80549725
    • 108191-10-2
    • Inchi: 1S/C16H18N2O/c1-12(13-6-4-3-5-7-13)18-16(19)14-8-10-15(17-2)11-9-14/h3-12,17H,1-2H3,(H,18,19)
    • InChI Key: AAABBEXKLPHOMC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)NC)NC(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 254.14204
  • Monoisotopic Mass: 254.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13
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